Cas no 106837-96-1 ((3-methoxy-2-nitrophenyl)methanamine)

• Product Name: (3-methoxy-2-nitrophenyl)methanamine
• CAS No: 106837-96-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4794553
• PubChem ID: 66618688
• Update Time: 2025-06-12

(3-methoxy-2-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitrobenzylamine
• (3-Methoxy-2-nitrophenyl)methylamine
• (3-methoxy-2-nitrophenyl)methanamine

• Inchi： 1S/C8H10N2O3/c1-13-7-4-2-3-6(5-9)8(7)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： QOVLSXCEAYTINQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CN)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 0.6
• Topological Polar Surface Area: 81.1

Additional information on (3-methoxy-2-nitrophenyl)methanamine

Chemical Profile of (3-methoxy-2-nitrophenyl)methanamine and CAS No. 106837-96-1

(3-methoxy-2-nitrophenyl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 106837-96-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatic amines, which have garnered considerable attention due to their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of both methoxy and nitro substituents on a phenyl ring, contribute to its unique chemical properties and reactivity.

The synthesis of (3-methoxy-2-nitrophenyl)methanamine involves a series of well-established organic reactions, including nitration and methylation processes. These synthetic pathways are critical in ensuring high yield and purity, which are essential for subsequent applications in pharmaceutical research. The nitro group introduces a polar functional group that enhances solubility in polar solvents, while the methoxy group provides a site for further functionalization, making this compound a versatile intermediate in drug development.

In recent years, there has been growing interest in the pharmacological potential of nitroaromatic compounds. Studies have demonstrated that these compounds can exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both electron-withdrawing and electron-donating groups in (3-methoxy-2-nitrophenyl)methanamine allows for selective interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of (3-methoxy-2-nitrophenyl)methanamine is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the amine group can lead to the creation of bioactive molecules with improved binding affinity to therapeutic targets. This flexibility underscores the importance of CAS No. 106837-96-1 in advancing drug discovery efforts.

The latest research in this field has highlighted the potential of nitroaromatic amines as prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability and reducing toxicity. The structural features of (3-methoxy-2-nitrophenyl)methanamine make it an ideal candidate for prodrug design, as it can be chemically modified to release active pharmaceutical ingredients under physiological conditions.

Another area of interest is the use of computational methods to predict the biological activity of nitroaromatic compounds. Advanced computational models have been developed to analyze the interactions between these compounds and biological targets at the molecular level. These models have shown promise in identifying lead compounds for drug development, reducing the need for extensive experimental screening.

The environmental impact of synthetic organic chemistry is also a critical consideration in modern research. Efforts are being made to develop greener synthetic routes for compounds like (3-methoxy-2-nitrophenyl)methanamine. These approaches aim to minimize waste generation and reduce reliance on hazardous reagents, aligning with broader sustainability goals in the chemical industry.

In conclusion, (3-methoxy-2-nitrophenyl)methanamine (CAS No. 106837-96-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for drug development, while its biological activities offer promising avenues for therapeutic intervention. As research continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new medicines.